Cas no 2091592-80-0 (2,2-difluoro-1-(oxolan-2-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(oxolan-2-yl)ethan-1-one
• CAS No: 2091592-80-0
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 6234517
• PubChem ID: 131511740
• Update Time: 2025-11-05

2,2-difluoro-1-(oxolan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(oxolan-2-yl)ethan-1-one
• EN300-1949350
• 2091592-80-0

• Inchi： 1S/C6H8F2O2/c7-6(8)5(9)4-2-1-3-10-4/h4,6H,1-3H2
• InChI Key： SBYICYUUEFDHGV-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCO1)=O)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-difluoro-1-(oxolan-2-yl)ethan-1-one

Compound 2091592-80-0: 2,2-Difluoro-1-(oxolan-2-yl)ethan-1-one

Compound 2091592-80-0, also known as 2,2-difluoro-1-(oxolan-2-yl)ethan-1-one, is a unique organic compound with significant applications in various fields. This compound has been the subject of extensive research due to its versatile properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The CAS number 2091592-80-0 uniquely identifies this compound in scientific literature and databases, ensuring precise reference and tracking.

The structure of 2,2-difluoro-1-(oxolan-2-yl)ethan-1-one consists of a ketone group attached to a cyclopentane ring substituted with two fluorine atoms. This configuration imparts unique electronic and steric properties to the molecule, making it highly reactive under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the development of novel drug candidates.

One of the most notable advancements involving this compound is its application in fluorinated drug design. Fluorine substitution is known to enhance the pharmacokinetic properties of drugs, such as increasing bioavailability and improving metabolic stability. Researchers have utilized compound 2091592-80-0 as a building block for creating fluorinated analogs of existing drugs, leading to promising results in preclinical trials.

In addition to its pharmaceutical applications, compound 2091592-80-0 has shown potential in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent studies. The incorporation of fluorine atoms into these compounds enhances their efficacy while reducing environmental impact, making them more sustainable alternatives to traditional pesticides.

The synthesis of compound 2091592-80-0 involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal by-products. This has made the compound more accessible for industrial applications.

From a materials science perspective, compound 2091592-80-0 has been investigated for its role in polymer synthesis. Its ability to form stable bonds with other monomers has led to the development of high-performance polymers with applications in electronics and advanced materials. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in extreme environments.

Furthermore, recent research has focused on the environmental impact of compound 2091592-80-0. Studies have shown that it biodegrades efficiently under aerobic conditions, reducing concerns about long-term ecological effects. This makes it a more eco-friendly choice compared to some traditional chemical intermediates.

In conclusion, compound 2091592-80-0 (CAS No: 2091592-80) continues to be a focal point in scientific research due to its diverse applications and unique chemical properties. Its role as an intermediate in drug design, agrochemicals, and materials science underscores its importance in modern chemistry. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its position as a key compound in various industries.